Cas no 114109-62-5 (1,7,7,8,9,9-hexamethyl-1,2,4,7,8,9-hexahydrocyclopenta[f]isochromene)

1,7,7,8,9,9-hexamethyl-1,2,4,7,8,9-hexahydrocyclopenta[f]isochromene structure
114109-62-5 structure
Product Name:1,7,7,8,9,9-hexamethyl-1,2,4,7,8,9-hexahydrocyclopenta[f]isochromene
CAS No:114109-62-5
MF:C18H26O
MW:258.398445606232
CID:1201332
PubChem ID:10199062
Update Time:2025-04-20

1,7,7,8,9,9-hexamethyl-1,2,4,7,8,9-hexahydrocyclopenta[f]isochromene Chemical and Physical Properties

Names and Identifiers

    • 1,7,7,8,9,9-hexamethyl-1,2,4,7,8,9-hexahydrocyclopenta[f]isochromene
    • indeno[5,4-c]pyran, 1,2,4,7,8,9-hexahydro-1,7,7,8,9,9-hexamethyl-
    • SCHEMBL13880356
    • 114109-62-5
    • 1,2,4,7,8,9-Hexahydro-1,7,7,8,9,9-hexamethylcyclopenta[f][2]benzopyran
    • DTXSID401044598
    • Inchi: 1S/C18H26O/c1-11-9-19-10-13-7-8-14-16(15(11)13)18(5,6)12(2)17(14,3)4/h7-8,11-12H,9-10H2,1-6H3
    • InChI Key: BLZYYGUCLYOUKL-UHFFFAOYSA-N
    • SMILES: O1CC2C=CC3=C(C=2C(C)C1)C(C)(C)C(C)C3(C)C

Computed Properties

  • Exact Mass: 258.19848
  • Monoisotopic Mass: 258.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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